4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 5-bromofuran-2-carboxylate

• IUPAC Name: [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 5-bromofuran-2-carboxylate
• InChI: InChI=1S/C15H9BrN2O5S/c16-13-3-2-11(22-13)14(20)23-12-7-21-9(6-10(12)19)8-24-15-17-4-1-5-18-15/h1-7H,8H2
• InChI Key: RRTUMSHEJGWHEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(O3)Br
• Molecular Formula: C15H9BrN2O5S
• Molecular Weight: 409.2 g/mol
• CAS No.: 877637-89-3

Description

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 5-bromofuran-2-carboxylate is a useful research compound. Its molecular formula is C15H9BrN2O5S and its molecular weight is 409.21. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular and Gastrointestinal Research

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 5-bromofuran-2-carboxylate, also known as ML221, has been identified as a potent functional antagonist of the apelin (APJ) receptor. This receptor plays a critical role in cardiovascular homeostasis and is associated with the pathogenesis of cardiovascular diseases. ML221 is significantly selective over other G protein-coupled receptors (GPCRs), including the angiotensin II type 1 (AT1) receptor, and shows potential for research in cardiovascular and gastrointestinal functions (Maloney et al., 2012).

Antimicrobial Activity

Studies have shown that derivatives of the chemical, such as substituted chromeno[2,3-d]pyrimidinone derivatives, demonstrate antimicrobial activity against various bacterial and fungal strains. This suggests its potential use in the development of new antimicrobial agents (Ghashang et al., 2013).

Insecticidal and Antibacterial Potential

Compounds synthesized from this compound have been evaluated for their insecticidal activity against Pseudococcidae insects and their antibacterial potential against selected microorganisms. This indicates its usefulness in agricultural and pharmaceutical research (Deohate & Palaspagar, 2020).

Anticancer and Anti-inflammatory Agents

Research has also shown the potential of pyrimidine linked derivatives for their anticancer and anti-5-lipoxygenase properties, indicating a scope for their use in cancer therapy and inflammation-related research (Rahmouni et al., 2016).

Central Nervous System Disorders

Another derivative of this compound, PF-04447943, has been identified as a selective inhibitor of PDE9A and has shown potential in the treatment of cognitive disorders. It exhibits procognitive activity in rodent models and synaptic stabilization in an amyloid precursor protein (APP) transgenic mouse model (Verhoest et al., 2012).